Cas no 1903840-63-0 (tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate)
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidineacetic acid, 4-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, (3R,4R)-rel-
- tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate
-
- Inchi: 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-6-5-10(14)9(8-15)7-11(16)18-4/h9-10H,5-8,14H2,1-4H3/t9-,10-/m1/s1
- InChI Key: JEMCHMFHRCVIDG-NXEZZACHSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@@H](N)[C@H](CC(OC)=O)C1
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-100MG |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 100MG |
¥ 2,772.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-250MG |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 250MG |
¥ 4,435.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-500MG |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 500MG |
¥ 7,392.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-1G |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 1g |
¥ 11,088.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-5G |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 5g |
¥ 33,264.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-100.0mg |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 100.0mg |
¥2722.0000 | 2024-08-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-250.0mg |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 250.0mg |
¥4354.0000 | 2024-08-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-500.0mg |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 500.0mg |
¥7258.0000 | 2024-08-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0341-1.0g |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate |
1903840-63-0 | 95% | 1.0g |
¥10886.0000 | 2024-08-03 |
tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate
Research Brief on tert-Butyl trans-4-Amino-3-(2-Methoxy-2-Oxo-Ethyl)Piperidine-1-Carboxylate (CAS: 1903840-63-0)
The compound tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate (CAS: 1903840-63-0) has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings and applications of this compound, focusing on its synthetic utility, pharmacological relevance, and emerging trends in its utilization.
Recent studies highlight the role of this piperidine derivative in the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and oncology. Its structural features, including the tert-butyl carbamate and methoxycarbonyl groups, make it a versatile scaffold for further functionalization. Researchers have employed this compound in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors, leveraging its chiral center for stereoselective transformations.
One notable application is its use in the synthesis of kinase inhibitors, where the trans-4-amino-3-substituted piperidine core serves as a critical pharmacophore. A 2023 study demonstrated its incorporation into a series of compounds exhibiting potent activity against protein kinases involved in cancer cell proliferation. The synthetic route involving this intermediate allowed for efficient scale-up and high enantiomeric purity, addressing challenges in industrial-scale production.
In addition to its pharmacological applications, recent advancements in synthetic methodology have explored greener approaches to producing this intermediate. A 2024 publication reported a biocatalytic route using engineered enzymes to achieve the trans configuration with excellent diastereoselectivity (>99% de), significantly reducing the environmental footprint compared to traditional chemical synthesis. This aligns with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.
Analytical characterization of tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate has been refined through advanced techniques such as NMR crystallography and high-resolution mass spectrometry. These methods have provided deeper insights into its solid-state behavior and purity profile, which are crucial for regulatory compliance in drug development. Stability studies under various conditions have further established its suitability as a pharmaceutical intermediate.
Looking forward, research directions indicate expanding applications of this compound in PROTAC (proteolysis targeting chimera) development and targeted protein degradation strategies. Its structural features make it an attractive linker component in these emerging therapeutic modalities. Several patent applications filed in 2023-2024 suggest growing commercial interest in this chemical entity, particularly for CNS-targeted therapies.
In conclusion, tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate continues to demonstrate significant value in medicinal chemistry, with recent research expanding its applications and improving synthetic accessibility. The compound's versatility and the growing body of research supporting its use position it as an important building block in contemporary drug discovery efforts.
1903840-63-0 (tert-butyl trans-4-amino-3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate) Related Products
- 194726-27-7((S)-Methyl N-Boc-3-piperidinepropionate)
- 874365-36-3(3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, methylester)
- 1217737-76-2((S)-tert-Butyl 3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate)
- 691876-16-1(tert-butyl 3-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate)
- 1784579-21-0(2-(4-amino-1-tert-butoxycarbonyl-3-piperidyl)acetic acid)
- 1255099-08-1(tert-Butyl 3-(1-amino-3-ethoxy-3-oxopropyl)piperidine-1-carboxylate)
- 1823506-74-6(Tert-Butyl 3-(1-amino-3-methoxy-3-oxopropyl)piperidine-1-carboxylate)
- 1903838-57-2(3-Piperidineacetic acid, 4-amino-1-[(1,1-dimethylethoxy)carbonyl]-, (3R,4S)-rel-)
- 1860028-35-8(Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate)
- 865157-02-4((R)-tert-Butyl 3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate)